ethyl 2-[({[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 2-[[2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H21N3O5S/c1-3-28-20(26)16-6-4-5-7-17(16)22-18(25)13-30-21-24-23-19(29-21)12-14-8-10-15(27-2)11-9-14/h4-11H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key: BXHRCELQZOYPBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

The compound contains several functional groups, including an ester (benzoate), an ether (methoxy), a thioester, and an oxadiazole ring. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The oxadiazole ring is a five-membered ring containing three nitrogen atoms and two oxygen atoms.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions due to the presence of several functional groups. For example, the ester could undergo hydrolysis in the presence of a base or an acid to form a carboxylic acid and an alcohol. The ether could be cleaved by a strong acid to form two alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the ester and the ether would likely make it polar and potentially soluble in polar solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s used as a drug, the mechanism of action would depend on the specific biological target. If it’s used as a reagent in a chemical reaction, the mechanism would depend on the reaction conditions and the other reactants.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, future research could focus on drug development and clinical trials. If it has interesting chemical properties, future research could focus on exploring these properties and developing new reactions.